Cas no 121051-42-1 (Benzene,1-(dodecyloxy)-4-ethynyl-)
121051-42-1 structure
Product Name:Benzene,1-(dodecyloxy)-4-ethynyl-
CAS No:121051-42-1
MF:C20H30O
MW:286.451606273651
CID:104829
PubChem ID:11022503
Update Time:2025-04-18
Benzene,1-(dodecyloxy)-4-ethynyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-(dodecyloxy)-4-ethynyl-
- 1-dodecoxy-4-ethynylbenzene
- 1-DODECYLOXY-4-ETHYNYL-BENZENE
- 1-dodecyloxy-4-methoxybenzene
- 4-dodecyloxy-1-ethynylbenzene
- 1-ethynyl-4-dodecyloxybenzene
- (dodecyloxy)-4-ethynylbenzene
- 1-(Dodecyloxy)-4-ethynylbenzene
- SCHEMBL2832393
- DTXSID90452291
- 121051-42-1
- LMBLUYJLMWNVGH-UHFFFAOYSA-N
-
- Inchi: 1S/C20H30O/c1-3-5-6-7-8-9-10-11-12-13-18-21-20-16-14-19(4-2)15-17-20/h2,14-17H,3,5-13,18H2,1H3
- InChI Key: LMBLUYJLMWNVGH-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C#C)=CC=1)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 286.23000
- Monoisotopic Mass: 286.229665576g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 13
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.9
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Density: 0.92
- Boiling Point: 384.3°C at 760 mmHg
- Flash Point: 184.3°C
- Refractive Index: 1.499
- PSA: 9.23000
- LogP: 5.96760
Benzene,1-(dodecyloxy)-4-ethynyl- Related Literature
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Dipankar Basak,Craig Versek,Jacob A. Harvey,Scott Christensen,Jibben Hillen,Scott M. Auerbach,Mark T. Tuominen,D. Venkataraman J. Mater. Chem. 2012 22 20410
-
Chao Yin,Wenli Song,Rongcui Jiang,Xiaomei Lu,Wenbo Hu,Qingming Shen,Xiang Li,Jie Li,Quli Fan,Wei Huang Polym. Chem. 2014 5 5598
121051-42-1 (Benzene,1-(dodecyloxy)-4-ethynyl-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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